2-(2-Fluoro-3-methoxyphenyl)acetonitrile

• IUPAC Name: 2-(2-fluoro-3-methoxyphenyl)acetonitrile
• InChI: InChI=1S/C9H8FNO/c1-12-8-4-2-3-7(5-6-11)9(8)10/h2-4H,5H2,1H3
• InChI Key: QHGMMVVQGWOQCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1F)CC#N
• Molecular Formula: C9H8FNO
• DSSTOX Substance ID: DTXSID70630277
• Molecular Weight: 165.16 g/mol
• CAS RN: 672931-80-5

Description

2-(2-Fluoro-3-methoxyphenyl)acetonitrile is a chemical compound with the molecular formula C9H8FNO. It has a molecular weight of 165.17. The compound is characterized by the presence of a fluoro group (F), a methoxy group (OCH3), and a nitrile group (CN) attached to a phenyl ring.

Molecular Structure Analysis

The molecular structure of 2-(2-Fluoro-3-methoxyphenyl)acetonitrile consists of a phenyl ring with a fluoro group at the 2nd position, a methoxy group at the 3rd position, and a nitrile group attached to the phenyl ring. The InChI code for this compound is 1S/C9H8FNO/c1-12-8-2-3-9(10)7(6-8)4-5-11/h2-3,6H,4H2,1H3.

Physical And Chemical Properties Analysis

2-(2-Fluoro-3-methoxyphenyl)acetonitrile is a solid or semi-solid or liquid or lump compound. The compound should be stored in a sealed, dry environment at room temperature.

Safety and Hazards

This compound is considered hazardous. It is toxic if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding dust formation, avoiding breathing vapors, mist, or gas, ensuring adequate ventilation, and using personal protective equipment.

Synthesis routes and methods I

Procedure details

24.89 g (142.56 mmol) of 2-fluoro-3-methoxybenzyl chloride is stirred in 200 ml of DMSO with 8.38 g (171.07 mmol) of sodium cyanide for three hours at 90° C. The reaction mixture is poured into water and extracted four times with methyl tert-butyl ether. The combined organic phases are washed with brine, dried, the desiccant is suctioned off, and the solvent is spun off. First, only a portion of the residue (21.43 g) is incorporated in crude form into the next stage.

Synthesis routes and methods II

Procedure details

To a solution of 1-(chloromethyl)-2-fluoro-3-methoxybenzene (8.6 g, 49.3 mmol) in ethanol (60 mL) and water (10 mL), sodium cyanide (4.8 g, 98.5 mmol) was added. The resulting solution was heated at 70° C. for 16 h. After cooling to room temperature, the solution was poured into water (200 mL) and extracted with ethyl acetate (2×200 mL). The combined organic layers were washed (brine), dried (Na2SO4), and concentrated in vacuo to give the title compound (6.7 g). 1H NMR (CDCl3): δ 7.13-7.07 (m, 1H), 7.02-6.92 (m, 2H), 3.89 (s, 3H), 3.81 (s, 2H).